3,5-Bis(acetylamino)-4-methyl-2-nitro-benzoic acid
Overview
Description
“3,5-Bis(acetylamino)benzoic acid” is a chemical compound with the molecular formula C11H12N2O4 . It has a molecular weight of 236.23 . This compound is used in proteomics research .
Molecular Structure Analysis
The InChI code for “3,5-Bis(acetylamino)benzoic acid” is 1S/C11H12N2O4/c1-6(14)12-9-3-8(11(16)17)4-10(5-9)13-7(2)15/h3-5H,1-2H3,(H,12,14)(H,13,15)(H,16,17) .
Physical And Chemical Properties Analysis
“3,5-Bis(acetylamino)benzoic acid” is a solid at room temperature .
Scientific Research Applications
Synthesis and Chemical Properties
3,5-Bis(acetylamino)-4-methyl-2-nitro-benzoic acid is a compound with potential applications in synthetic organic chemistry, particularly in the synthesis of complex organic molecules and polymers. For instance, studies on related nitrobenzene derivatives have shown their utility in forming complex organometallic pincer complexes, which are useful catalysts for carbon-carbon bond formation. Such compounds demonstrate the versatility of nitrobenzene derivatives in synthesizing new materials with potential application in catalysis and material science (Fossey & Richards, 2004).
Antibacterial and Biofilm Inhibition
Compounds structurally similar to this compound have been evaluated for their antibacterial efficacy and ability to inhibit biofilm formation, a critical aspect in combating bacterial infections. For example, derivatives of bis(pyrazole-benzofuran) hybrids possessing nitro groups have shown potent antibacterial efficacies and biofilm inhibition activities, surpassing traditional antibiotics like Ciprofloxacin in some cases (Mekky & Sanad, 2020).
Photophysical Properties
Research into benzyl alcohols and esters related to the 3,5-Bis(acetylamino) moiety suggests intriguing photophysical properties, such as the generation of benzyl cations with low-energy triplet states upon photolysis. This indicates a potential research avenue into photochemical processes and materials science, where such compounds could serve as intermediates or photosensitizers (Perrotta, Winter, & Falvey, 2011).
Applications in Molecular Synthesis
The synthesis and transformations of nitrobenzene derivatives, including those with acetylamino groups, have been extensively studied for their potential in creating new molecular structures. For instance, heating specific nitrobenzene derivatives has led to the formation of diethynylbenzene and its subsequent transformation into compounds with significant heterocyclic interest. Such reactions underline the importance of nitrobenzene derivatives in organic synthesis and the development of new pharmaceuticals and materials (Tarshits, Tarasov, & Buyanov, 2005).
Safety and Hazards
Properties
IUPAC Name |
3,5-diacetamido-4-methyl-2-nitrobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O6/c1-5-9(13-6(2)16)4-8(12(18)19)11(15(20)21)10(5)14-7(3)17/h4H,1-3H3,(H,13,16)(H,14,17)(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPXUEOWILCFEGO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=C1NC(=O)C)[N+](=O)[O-])C(=O)O)NC(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70395753 |
Source
|
| Record name | 3,5-BIS(ACETYLAMINO)-4-METHYL-2-NITRO-BENZOIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70395753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
54002-30-1 |
Source
|
| Record name | 3,5-BIS(ACETYLAMINO)-4-METHYL-2-NITRO-BENZOIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70395753 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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